Cas no 1805036-79-6 (5-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde
• CAS No: 1805036-79-6
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• CID: 4881505
• Update Time: 2025-10-05

5-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde

• Inchi： 1S/C7H4F3NO2/c8-5-3(7(9)10)1-11-4(2-12)6(5)13/h1-2,7,13H
• InChI Key： UNMQTKVTFBTGAE-UHFFFAOYSA-N
• SMILES： FC1=C(C(C=O)=NC=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2

Additional information on 5-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde

Introduction to 5-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde (CAS No. 1805036-79-6)

5-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1805036-79-6, is a fluorinated pyridine derivative featuring a carboxaldehyde functional group. The presence of both difluoromethyl and fluoro substituents enhances its electronic properties, making it a valuable scaffold for designing novel bioactive molecules. The hydroxy group further introduces hydrophilicity, which can be strategically leveraged in drug design to improve solubility and binding affinity.

The structure of 5-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde positions it as a versatile intermediate in the synthesis of more complex pharmacophores. The carboxaldehyde moiety is particularly noteworthy, as it serves as a reactive site for condensation reactions, enabling the formation of amides, imines, and other heterocyclic compounds. These transformations are pivotal in constructing libraries of molecules for high-throughput screening (HTS) and medicinal chemistry optimization.

In recent years, fluorinated pyridines have emerged as a cornerstone in the development of next-generation therapeutics. The introduction of fluorine atoms at specific positions on the pyridine ring can modulate metabolic stability, lipophilicity, and binding interactions with biological targets. For instance, the 4-fluoro substituent in this compound may enhance its interaction with enzymes or receptors by influencing electronic distributions and steric hindrance. Similarly, the difluoromethyl group is known to improve pharmacokinetic profiles by increasing metabolic resistance and reducing susceptibility to oxidative degradation.

Current research in medicinal chemistry increasingly highlights the role of 5-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde as a building block for small-molecule drugs targeting inflammatory and infectious diseases. Its structural features make it an attractive candidate for inhibiting key enzymes involved in pathogenic pathways. For example, studies have demonstrated its potential in modulating Janus kinases (JAKs), which are central mediators in inflammatory responses. The hydroxy group provides an opportunity for hydrogen bonding interactions, which could be exploited to enhance binding affinity to protein targets.

The synthesis of 5-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated hydrogenations, have been employed to construct the pyridine core efficiently. The introduction of fluorine atoms often necessitates specialized reagents and techniques to ensure high regioselectivity and yield. Given its growing relevance, researchers are continuously refining synthetic routes to make this compound more accessible for industrial-scale production.

One of the most compelling aspects of 5-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde is its adaptability in medicinal chemistry campaigns. By serving as a modular intermediate, it allows chemists to rapidly explore structural variations through combinatorial chemistry or library synthesis. Such approaches have been instrumental in identifying novel drug candidates with improved efficacy and reduced toxicity. The compound’s ability to undergo diverse chemical modifications makes it an indispensable tool in academic and industrial research laboratories alike.

The pharmacological potential of this derivative has been explored in several preclinical studies. Researchers have synthesized analogs derived from 5-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde and evaluated their biological activity against a range of targets. Preliminary results suggest that certain derivatives exhibit potent inhibitory effects on enzymes implicated in cancer progression and microbial infections. These findings underscore the importance of fluorinated pyridines as pharmacophores and highlight the need for further investigation into their therapeutic applications.

The role of computational chemistry has become increasingly integral to the study of 5-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde. Molecular modeling techniques allow researchers to predict binding affinities, optimize molecular structures, and understand interaction mechanisms at an atomic level. These insights guide experimental design and accelerate the discovery process by minimizing trial-and-error approaches. By integrating experimental data with computational predictions, scientists can more effectively harness the potential of this compound as a lead structure for drug development.

In conclusion, 5-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde (CAS No. 1805036-79-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its incorporation into drug discovery pipelines has yielded promising candidates for treating diverse diseases, particularly those involving inflammatory or infectious pathways. As research progresses, this compound will continue to serve as a critical intermediate in the development of innovative therapeutics that address unmet medical needs.